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Compound Name: Purpurogenone

Cat. No.: B12685956 Get Quote

Despite its identification as a secondary metabolite produced by the fungus Penicillium

purpurogenum, a comprehensive understanding of purpurogenone's interaction with cellular

targets remains elusive. An in-depth review of available scientific literature reveals a significant

scarcity of specific data on its mechanism of action, quantitative biological activity, and the

signaling pathways it may modulate. This technical overview synthesizes the current, limited

knowledge of purpurogenone and highlights the critical gaps in research that preclude a

detailed analysis of its cellular functions.

Chemical Identity and Discrepancies
Purpurogenone is a recognized secondary metabolite originating from the fungal species

Penicillium purpurogenum. However, there is conflicting information regarding its precise

chemical structure. An older study identified purpurogenone with a molecular formula of

C29H20O11. In contrast, the publicly accessible PubChem database lists a compound named

purpurogenone with the molecular formula C14H12O5 and the systematic name 6,9,10-

trihydroxy-3-methyl-3,4-dihydrobenzo[g]isochromen-7-one. This significant discrepancy in its

fundamental chemical identity underscores the nascent stage of research into this compound

and complicates efforts to find and synthesize information regarding its biological effects. For

the purposes of targeted searches, the compound has also been identified by the National

Service Center number NSC 407287.
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While Penicillium purpurogenum is known to produce a variety of bioactive compounds,

including pigments with antioxidant and antibacterial properties, specific data on the biological

activity of isolated purpurogenone is exceptionally limited. Extensive searches of scientific

databases have not yielded studies that detail the interaction of purpurogenone with specific

cellular targets. Consequently, there is no publicly available quantitative data, such as IC50 or

Ki values, that would describe its potency against any particular enzyme, receptor, or signaling

protein.

The majority of research on metabolites from P. purpurogenum has focused on other

compounds. For instance, studies have detailed the cytotoxic and antibacterial activities of

polyhydroxanthones isolated from this fungus. However, these findings cannot be directly

attributed to purpurogenone without specific experimental evidence.

Postulated Interactions and Future Directions
Given the absence of direct evidence, any discussion of purpurogenone's interaction with

cellular targets remains speculative. In the broader context of natural products, compounds

with similar structural motifs (e.g., polyketides, quinones) are known to interact with a wide

array of cellular machinery. Potential, yet unproven, areas of investigation for purpurogenone
could include:

Enzyme Inhibition: Many fungal metabolites exhibit inhibitory activity against various

enzymes. Screening purpurogenone against panels of kinases, proteases, or metabolic

enzymes could be a first step in identifying its cellular targets.

Modulation of Signaling Pathways: Natural products often influence key cellular signaling

pathways involved in proliferation, apoptosis, and inflammation, such as the NF-κB, MAPK,

and PI3K/Akt pathways.

Anticancer Activity: The NSC identifier suggests that purpurogenone may have been part of

historical anticancer screening programs, although specific activity data is not readily

available. Future studies could explore its cytotoxic and anti-proliferative effects on various

cancer cell lines.

To move forward, the scientific community would need to undertake a series of foundational

studies.
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Lack of Experimental Protocols
The absence of published research on purpurogenone's cellular interactions means there are

no established experimental protocols to report. The creation of such a technical guide would

first require:

Definitive Structural Elucidation: Resolving the discrepancy in the chemical formula of

purpurogenone is a critical first step.

Isolation and Purification: Development of robust methods to obtain pure purpurogenone in

sufficient quantities for biological testing.

High-Throughput Screening: Initial screening against broad panels of cellular targets to

identify potential areas of activity.

Mechanism of Action Studies: Once a preliminary target is identified, detailed biochemical

and cellular assays would be necessary to elucidate the precise mechanism of interaction.

Conclusion
The current body of scientific knowledge is insufficient to provide an in-depth technical guide on

the interaction of purpurogenone with cellular targets. The conflicting information on its

chemical structure and the profound lack of specific biological data, quantitative metrics, and

established experimental protocols make it impossible to fulfill the requirements for a detailed

whitepaper. The information presented here serves to highlight purpurogenone as a poorly

characterized natural product, representing an opportunity for future research to uncover

potentially novel biological activities and cellular mechanisms. Without such foundational

research, any detailed discussion of its cellular interactions would be speculative and not

grounded in scientific evidence. Therefore, no quantitative data tables or signaling pathway

diagrams can be responsibly generated at this time.

To cite this document: BenchChem. [Purpurogenone: An Enigmatic Fungal Metabolite with
Undetermined Cellular Interactions]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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